Propan-2-yl 4-(furan-2-yl)-2-methyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate

• CAS No.: 932191-62-3
• Product Name: Propan-2-yl 4-(furan-2-yl)-2-methyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol
• IUPAC Name: propan-2-yl 4-(furan-2-yl)-2-methyl-1,4-dihydropyrimido[1,2-a]benzimidazole-3-carboxylate
• Standard InChI: InChI=1S/C19H19N3O3/c1-11(2)25-18(23)16-12(3)20-19-21-13-7-4-5-8-14(13)22(19)17(16)15-9-6-10-24-15/h4-11,17H,1-3H3,(H,20,21)
• Standard InChIKey: NYHLRBMDXQBOIB-UHFFFAOYSA-N
• SMILES: CC1=C(C(N2C3=CC=CC=C3N=C2N1)C4=CC=CO4)C(=O)OC(C)C
• Canonical SMILES: CC1=C(C(N2C3=CC=CC=C3N=C2N1)C4=CC=CO4)C(=O)OC(C)C
• Appearance: Solid powder
• Description: ISAM-140 is a potent and highly selective A2B adenosine receptor antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ISAM-140; ISAM 140; ISAM140
• Reference: 1: El Maatougui A, Azuaje J, González-Gómez M, Miguez G, Crespo A, Carbajales C, Escalante L, García-Mera X, Gutiérrez-de-Terán H, Sotelo E. Discovery of Potent and Highly Selective A2B Adenosine Receptor Antagonist Chemotypes. J Med Chem. 2016 Mar 10;59(5):1967-83. doi: 10.1021/acs.jmedchem.5b01586. Epub 2016 Feb 9. PubMed PMID: 26824742.
• PubChem Compound: 17198004
• Last Modified: Nov 11 2021